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Compound of Interest

Compound Name: N-(pentacosanoyl)-ceramide

Cat. No.: B1241671

Get Quote

Ceramides are the foundational bioactive lipids of the sphingolipid network, functioning as

critical structural components of the stratum corneum and potent second messengers in

cellular signaling (e.g., apoptosis, cell cycle arrest)[1]. Among these, very-long-chain ceramides

such as N-(pentacosanoyl)-ceramide (Ceramide d18:1/25:0) are of exceptional interest. The

25-carbon acyl chain imparts unique biophysical properties, facilitating interdigitation within lipid

bilayers and promoting the formation of highly ordered liquid-ordered (

) phases or lipid rafts[2].

However, isolating specific very-long-chain ceramides from natural sources (e.g., bovine brain

or plant extracts) invariably yields heterogeneous mixtures of varying chain lengths and

degrees of saturation[3]. For rigorous pharmacokinetic profiling and structure-activity

relationship (SAR) studies, high-purity synthetic N-(pentacosanoyl)-ceramide is essential.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for non-

destructive, absolute structural elucidation and purity quantification of these synthetic

constructs[4][5].
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When sourcing N-(pentacosanoyl)-ceramide for therapeutic or cosmetic formulation, the

choice between synthetic synthesis and natural extraction dictates the analytical complexity.

Natural Extracts: Often extracted using chloroform-methanol or supercritical fluid extraction.

While biologically relevant, they present as a "smear" of homologs (C24:0, C24:1, C25:0,

C26:0) in mass spectrometry and NMR, making it nearly impossible to isolate the specific

biological contribution of the C25:0 chain.

Synthetic Ceramides: Synthesized via N-acylation of D-erythro-sphingosine with

pentacosanoic acid. This yields a single, stereochemically pure entity (2S, 3R, 4E).

Quantitative

H NMR (qNMR) is uniquely suited to validate this purity because it differentiates the precise
trans-double bond geometry and confirms the absence of shorter-chain homologs[5][6].

Table 1: Comparative Analytical Profile of Ceramide
Sources
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Parameter
Synthetic N-
(Pentacosanoyl)-
Ceramide

Natural Ceramide
Extract (Enriched)

Causality /
Analytical Impact

Homolog Purity
> 99% (Single C25:0

species)

15% - 40% (Mixed

C24-C26)

Synthetic allows

precise stoichiometric

dosing for in vitro

assays.

Stereochemical Purity 100% (2S, 3R, 4E) Variable / Mixed

Natural extracts may

undergo isomerization

during harsh

extraction[7].

NMR Spectral Clarity
Sharp, distinct

aliphatic multiplets

Broad, overlapping

lipid envelopes

Natural extracts

obscure the

-CH

and terminal CH

integration ratios.

Batch-to-Batch

Consistency

Absolute (Validated by

qNMR)

Highly Variable

(Source-dependent)

Essential for

reproducible

FDA/EMA regulatory

submissions[5].

Experimental Workflow: Self-Validating NMR
Protocol
To ensure absolute structural integrity, the NMR characterization workflow must be a self-

validating system. Relying solely on 1D

H NMR is insufficient due to the massive aliphatic overlap in a 43-carbon lipid. A combination of
1D and 2D techniques is required to map the exact connectivity of the sphingoid base and the
pentacosanoyl chain[6].
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Fig 1: Step-by-step self-validating NMR workflow for ceramide structural elucidation.

Step-by-Step Methodology:
Solvent Selection & Sample Preparation:

Action: Dissolve 10 mg of synthetic N-(pentacosanoyl)-ceramide in 0.6 mL of a

deuterated solvent mixture (e.g., CDCl

:CD

OD, 2:1 v/v) or pure CDCl
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if studying hydrogen bonding[8].

Causality: Ceramides are highly lipophilic but possess a polar headgroup. Pure CDCl

can lead to micelle formation and line broadening. Adding CD

OD disrupts intermolecular hydrogen bonding, yielding sharp, high-resolution peaks[8].

1D

H NMR Acquisition (qNMR):

Action: Acquire spectra at 500 MHz or 600 MHz using a 30° pulse angle and a long

relaxation delay (D1

10s) to ensure complete longitudinal relaxation (

) of all protons.

Causality: Accurate integration is critical. The ratio of the terminal methyl protons (

~0.88 ppm, integrating to 6H) against the distinct sphingoid alkene protons (

~5.4-5.7 ppm, integrating to 2H) mathematically proves the exact chain length and
confirms the 1:1 stoichiometry of the acyl chain to the sphingosine backbone[5].

2D COSY and HSQC:

Action: Run

H-

H COSY to trace the spin system from the amide NH (

~6.2 ppm) through H-2, H-3, H-4, and H-5 of the sphingosine backbone. Run

H-

C HSQC to resolve overlapping proton signals by spreading them across the carbon
dimension[6].
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Causality: Validates that the pentacosanoyl chain is specifically attached to the N-position

(amide) rather than O-acylated at the C1 or C3 hydroxyl groups.

Stereochemical Verification (NOESY):

Action: Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

Causality: Confirms the trans (4E) geometry of the double bond. The lack of a strong NOE

cross-peak between H-4 and H-5, coupled with a large

-coupling constant (

15.4 Hz) in the 1D spectrum, definitively proves the E-configuration, which is mandatory
for biological activity[1][9].

Data Presentation: Reference Chemical Shifts
The following table summarizes the diagnostic NMR signals for synthetic N-(pentacosanoyl)-
ceramide, serving as a benchmark for purity assessment against natural extracts.

Table 2: Diagnostic H and C NMR Chemical Shifts for
Cer d18:1/25:0 (in CDCl )
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Structural
Feature

H Chemical
Shift (

, ppm)

Multiplicity &
Coupling (

in Hz)

C Chemical
Shift (

, ppm)

Diagnostic
Significance

Amide (-NH) 6.22
d,

= 7.5
-

Confirms N-

acylation; shifts

downfield if H-

bonded[1][6].

Sphingosine H-5 5.78
dt,

= 15.4, 6.7
134.0

Large

value confirms

trans (4E) double

bond

geometry[1].

Sphingosine H-4 5.53
dd,

= 15.4, 6.4
128.9

Pairs with H-5;

essential for

distinguishing

from

dihydroceramide[

9].

Sphingosine H-3 4.32 m 74.6

Chiral center

verification;

sensitive to O-

acetylation

impurities[6].

Sphingosine H-2 3.93 m 54.5

Alpha to the

amide nitrogen;

shifts

significantly

based on

stereochemistry[

6].
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Acyl

-CH
2.23

t,

= 7.6
36.8

Confirms the

presence of the

fatty acid

carbonyl

attachment.

Aliphatic Bulk 1.25 m (br) 29.2 - 29.7

Integration must

match the exact

25-carbon + 18-

carbon chain

lengths.

Terminal CH 0.88
t,

= 6.8
14.1

Integrates

exactly to 6H

(two methyl

groups).

Deviation

indicates

impurity.

Mechanistic Context: Why Chain Length and Purity
Matter
The precise 25-carbon length of the acyl chain is not merely a structural triviality; it directly

dictates the lipid's biological function. Synthetic purity ensures that experimental observations

are directly attributable to the C25:0 ceramide, rather than a synergistic effect of mixed chain

lengths found in natural extracts[3].

Very-long-chain ceramides interdigitate across the two leaflets of the plasma membrane. This

trans-bilayer coupling is essential for the formation of ceramide-rich macrodomains, which

cluster death receptors (e.g., Fas) to initiate apoptosis in cancer models[2][6].
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Fig 2: Mechanistic pathway of very-long-chain ceramide-induced apoptosis via lipid raft
clustering.

If a natural extract containing shorter-chain ceramides (e.g., C16:0) is used, the membrane

interdigitation fails, and the apoptotic signaling cascade is fundamentally altered[6]. Therefore,

utilizing NMR-validated, synthetically pure N-(pentacosanoyl)-ceramide is the only way to

isolate the true mechanobiology of very-long-chain sphingolipids.
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For rigorous lipidomic research and pharmaceutical development, the analytical superiority of

synthetic N-(pentacosanoyl)-ceramide over natural extracts is undeniable. Natural extracts

introduce unacceptable variables in chain length and saturation. By employing a robust, self-

validating NMR workflow—leveraging qNMR for stoichiometry and 2D NOESY for

stereochemical mapping—researchers can guarantee the absolute structural integrity of their

lipid standards. This ensures that downstream biological assays reflect the true molecular

mechanics of very-long-chain ceramides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11916863/
https://pubmed.ncbi.nlm.nih.gov/11916863/
https://www.avantiresearch.com/en-gb/products/product/860803-c25-ceramide-d181250
https://www.researchgate.net/publication/319705128_Novel_phytoceramides_containing_fatty_acids_of_diverse_chain_lengths_are_better_than_a_single_C18-ceramide_N-stearoyl_phytosphingosine_to_improve_the_physiological_properties_of_human_stratum_corneum
https://www.creative-proteomics.com/resource/techniques-for-ceramide-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2956829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2956829/
https://pubmed.ncbi.nlm.nih.gov/37147548/
https://pubmed.ncbi.nlm.nih.gov/37147548/
https://www.researchgate.net/figure/H-NMR-spectra-of-ceramide-in-chloroform-red-and-upon-the-addition-of-06-water_fig1_269720090
https://pmc.ncbi.nlm.nih.gov/articles/PMC1302001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1302001/
https://www.benchchem.com/product/b1241671/docs#introduction-the-analytical-imperative-for-very-long-chain-ceramides
https://www.benchchem.com/product/b1241671/docs#introduction-the-analytical-imperative-for-very-long-chain-ceramides
https://www.benchchem.com/product/b1241671/docs#introduction-the-analytical-imperative-for-very-long-chain-ceramides
https://www.benchchem.com/product/b1241671/docs#introduction-the-analytical-imperative-for-very-long-chain-ceramides
https://www.benchchem.com/product/b1241671?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

